Cas no 150202-11-2 (Benzoic acid,4-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-2,5-dimethoxyphenyl]diazenyl]-,ammonium salt (1:2))

• Product Name: Benzoic acid,4-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-2,5-dimethoxyphenyl]diazenyl]-,ammonium salt (1:2)
• CAS No: 150202-11-2
• MF: C₂₅H₂₇N₇O₈S
• MW: 585.588983774185
• CID: 99943
• PubChem ID: 136630415
• Update Time: 2025-04-18

Benzoic acid,4-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-2,5-dimethoxyphenyl]diazenyl]-,ammonium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-2,5-dimethoxyphenyl]diazenyl]-,ammonium salt (1:2)
• Benzoic acid,4-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-2,5-dimethoxypheny...
• Benzoic acid,4-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-2,5-dimethoxyphenyl]diazenyl]-,ammonium salt (1:2
• 1-Hydroxy-2-[4-(4-carboxyphenylazo)-(2,5-dimethoxyphenylazo)]-3-sulfo-7-aminonaphthalene diammonium salt
• 150202-11-2

• Inchi： 1S/C25H21N5O8S.2H3N/c1-37-20-12-19(21(38-2)11-18(20)28-27-16-7-4-13(5-8-16)25(32)33)29-30-23-22(39(34,35)36)9-14-3-6-15(26)10-17(14)24(23)31;;/h3-12,31H,26H2,1-2H3,(H,32,33)(H,34,35,36);2*1H3/b28-27+,30-29+;;
• InChI Key： QAFIPGSEVBOBEB-YWPANXNFSA-N
• SMILES： S(C1C(=C(C2C=C(C=CC=2C=1)N)[O-])/N=N/C1C=C(C(=CC=1OC)/N=N/C1C=CC(C(=O)O)=CC=1)OC)(=O)(=O)[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 585.16418202g/mol
• Monoisotopic Mass: 585.16418202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 986
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų